Benzylboronic acid pinacol ester
Overview
Description
Benzylboronic acid pinacol ester is a chemical compound with the empirical formula C13H19BO2 . It is also known by the synonym 2-Benzyl-4,4,5,5-tetramethyl- (1,3,2)dioxaborolane . It is a boronic acid derivative and is used as a biochemical reagent .
Synthesis Analysis
Pinacol boronic esters, including Benzylboronic acid pinacol ester, are valuable building blocks in organic synthesis . Protodeboronation of these esters is not well developed, but catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters has been reported .Molecular Structure Analysis
The molecular weight of Benzylboronic acid pinacol ester is 218.10 g/mol . Its structure includes a benzyl group attached to a boronic ester functional group .Chemical Reactions Analysis
Benzylboronic acid pinacol ester finds application in Pd (0)-mediated [11 C] carbonylation reactions . It can also undergo protodeboronation in a radical approach .Physical And Chemical Properties Analysis
Benzylboronic acid pinacol ester has a refractive index of n20/D 1.490 and a density of 0.980 g/mL at 25 °C . It has a boiling point of 65 °C at 0.15 mmHg . It is insoluble in water .properties
CAS RN |
121074-61-1 |
|---|---|
Product Name |
Benzylboronic acid pinacol ester |
Molecular Formula |
C14H20O2 |
Molecular Weight |
220.312 |
IUPAC Name |
2-benzyl-4,4,5,5-tetramethyl-1,3-dioxolane |
InChI |
InChI=1S/C14H20O2/c1-13(2)14(3,4)16-12(15-13)10-11-8-6-5-7-9-11/h5-9,12H,10H2,1-4H3 |
InChI Key |
GWCCPPDUHRLFCL-UHFFFAOYSA-N |
SMILES |
CC1(C(OC(O1)CC2=CC=CC=C2)(C)C)C |
synonyms |
BENZYLBORONIC ACID PINACOL ESTER |
Origin of Product |
United States |
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